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impurities

  • Cholecalciferol sulfate
    Cholecalciferol sulfate
    • Cat. No.:
    • B196361
    • CAS No.:
    • 10529-43-8
    • Molecular Formula:
    • C27H44O4S
    • Molecular Weight:
    • 464.7 g/mol
    Description
    Cholecalciferol sulfate, also known as Cholecalciferol sulfate, is a useful research compound. Its molecular formula is C27H44O4S and its molecular weight is 464.7 g/mol. The purity is usually ≥98%.
    The exa...
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  • 1-(3-Chlorophenyl)-2-hydroxypropan-1-one
    1-(3-Chlorophenyl)-2-hydroxypropan-1-one
    • Cat. No.:
    • B195634
    • CAS No.:
    • 152943-33-4
    • Molecular Formula:
    • C9H9ClO2
    • Molecular Weight:
    • 184.62 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Methyl N-(4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulphonyl)carbamate
    Methyl N-(4-(2-(5-chloro-2-methoxybenzamido)ethyl)benze...
    • Cat. No.:
    • B192888
    • CAS No.:
    • 21165-77-5
    • Molecular Formula:
    • C18H19ClN2O6S
    • Molecular Weight:
    • 426.9 g/mol
    Description
    This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and i...
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  • Cadalene
    Cadalene
    • Cat. No.:
    • B196121
    • CAS No.:
    • 483-78-3
    • Molecular Formula:
    • C15H18
    • Molecular Weight:
    • 198.3 g/mol
    Description
    Cadalene belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, cadalene is considered to be an isoprenoid lipid molecule. Cadalene i...
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  • 3-bromo-2-methylpropanoic acid
    3-bromo-2-methylpropanoic acid
    • Cat. No.:
    • B193042
    • CAS No.:
    • 56970-78-6
    • Molecular Formula:
    • C4H7BrO2
    • Molecular Weight:
    • 167.00 g/mol
    Description
    3-Bromo-2-methylpropionic Acid is used in the preparation of captopril selenium analogs as antioxidants and ACE inhibitors used as antihypertensive drugs.
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  • 3-(2-Thienyl)propanoic acid
    3-(2-Thienyl)propanoic acid
    • Cat. No.:
    • B193100
    • CAS No.:
    • 5928-51-8
    • Molecular Formula:
    • C7H8O2S
    • Molecular Weight:
    • 156.2 g/mol
    Description
    An impurity of Eprosartan. Eprosartan is an angiotensin II receptor antagonist used for the treatment of high blood pressure.
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  • Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
    Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
    • Cat. No.:
    • B196066
    • CAS No.:
    • 64704-12-7
    • Molecular Formula:
    • C9H11NO5S
    • Molecular Weight:
    • 245.25 g/mol
    Description
    Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually > 95%.
    BenchChem offers ...
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  • 4-Amino-5-(ethylsulfonyl)-2-methoxybenzoic acid
    4-Amino-5-(ethylsulfonyl)-2-methoxybenzoic acid
    • Cat. No.:
    • B195580
    • CAS No.:
    • 71675-87-1
    • Molecular Formula:
    • C10H13NO5S
    • Molecular Weight:
    • 259.28 g/mol
    Description
    A metabolite of Amisulpride
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  • (+)-Catechin Hydrate
    (+)-Catechin Hydrate
    • Cat. No.:
    • B196163
    • CAS No.:
    • 88191-48-4
    • Molecular Formula:
    • C15H16O7
    • Molecular Weight:
    • 308.28 g/mol
    Description
    (+)-catechin monohydrate is the monohydrate of (+)-catechin. It has a role as a geroprotector. It contains a (+)-catechin.
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  • N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
    N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
    • Cat. No.:
    • B194974
    • CAS No.:
    • 91147-43-2
    • Molecular Formula:
    • C11H11N5
    • Molecular Weight:
    • 213.24 g/mol
    Description
    Brimonidine impurity II is an analogue of Brimonidine.
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